Cas no 302-79-4 (Retinoic acid)

• Product name: Retinoic acid
• CAS No: 302-79-4
• MF: C₂₀H₂₈O₂
• MW: 300.43512
• MDL: MFCD00001551
• CID: 36751
• PubChem ID: 444795

Retinoic acid Chemical and Physical Properties

Names and Identifiers

• (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
• 13-CIS-RETINOIC ACID
• 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
• 3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-2E,4E,6E,8E-NONATETRAENOIC ACID
• 3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-2Z,4E,6E,8E-NONATETRANENOIC ACID
• 9-TRANS-RETINOIC ACID
• 9-TRANS-TRETINOIN
• AKOS 92103
• ALL-TRANS-RETINOIC ACID
• ALL-TRANS-RETINOIE ACID
• ALL-TRANS-VITAMIN A ACID
• ISOTRETINOIN
• (L)-ISOTRETINOIN
• RETINOIC ACID
• RETINOIC ACID, 13-CIS-
• RETINOIC ACID, ALL TRANS
• RETINOIC ACID ALL TRANS ISOMER
• TRANS-RETINOIC ACID
• TRANS VITAMIN A ACID
• TRETINOIN
• vitamin A acid
• (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-cyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
• all-trans-Retinoic A
• Tretinoin (Retinoic acid)
• Tretinoin ,(All-Trans Retinoic Acid)
• ATRA
• (all-e)
• [3H]-Retinoic Acid
• aberel
• aknoten
• all-trans retinoic acid
• all-trans tretinoin
• all-trans-3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic Acid
• Atragen
• effederm
• eudyna
• retin-a
• tretinm
• Tretinoin（Retinoic Acid）
• Retinoic acid

• MDL： MFCD00001551
• Inchi： 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)
• InChI Key： SHGAZHPCJJPHSC-YCNIQYBTSA-N
• SMILES： CC1(C)C(/C=C/C(C)=C/C=C/C(C)=C/C(O)=O)=C(C)CCC1
• BRN： 2057223

Computed Properties

• Exact Mass: 300.20893g/mol
• Surface Charge: 0
• XLogP3: 6.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 300.20893g/mol
• Monoisotopic Mass: 300.20893g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 22
• Complexity: 567
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Odor: Floral odor (powder form)
• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Dissociation Constants: pKa = 4.76 (est)
• Color/Form: Yellow powder
• Density: 1.0597 (rough estimate)
• Melting Point: 180-181 °C (lit.)
• Boiling Point: 462.8°C at 760 mmHg
• Flash Point: 350.6±11.0 °C
• Refractive Index: 1.4800 (estimate)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Store Dry in Freezer at -20°C for up to 1 year; in Solution at -20°C for up to 3 Months.
• PSA: 37.30000
• LogP: 5.60260
• Merck: 8165
• Sensitiveness: Light Sensitive
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Solubility: Not available

Retinoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H411
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S36/37-S45
• FLUKA BRAND F CODES：7-8-16-23
• RTECS：VH6475000
• Hazardous Material Identification：
• Safety Term：S36/37;S45
• PackingGroup：III
• Storage Condition：4°C, protect from light
• Risk Phrases：R22; R38; R63
• HazardClass：6.1(b)
• TSCA：Yes
• Toxicity：LD50 (10 day) in mice, rats (mg/kg): 790, 790 i.p.; 2200, 2000 orally (Kamm)

Retinoic acid Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
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